Cas no 73385-31-6 (1,5-Hexadiyne-1,6-d2(9CI))

• Product Name: 1,5-Hexadiyne-1,6-d2(9CI)
• CAS No: 73385-31-6
• MF: C₆H₆
• MW: 80.124165058136
• CID: 564798
• PubChem ID: 144598
• Update Time: 2025-04-19

1,5-Hexadiyne-1,6-d2(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,5-Hexadiyne-1,6-d2(9CI)
• 1,6-dideuteriohexa-1,5-diyne
• 73385-31-6
• DTXSID50223626
• 1,5-Hexadiyne-1,6-d2

• Inchi： 1S/C6H6/c1-3-5-6-4-2/h1-2H,5-6H2/i1D,2D
• InChI Key： YFIBSNDOVCWPBL-QDNHWIQGSA-N
• SMILES： C(C#C[2H])CC#C[2H]

Computed Properties

• Exact Mass: 80.06
• Monoisotopic Mass: 80.06
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.842
• Boiling Point: 86.2°C at 760 mmHg
• Refractive Index: 1.448

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides